(S)-2-Amino-1-[(S)-3-(benzyl-cyclopropyl-amino)-piperidin-1-yl]-3-methyl-butan-1-one

• IUPAC Name: (2S)-2-amino-1-[(3S)-3-[benzyl(cyclopropyl)amino]piperidin-1-yl]-3-methylbutan-1-one
• InChI: InChI=1S/C20H31N3O/c1-15(2)19(21)20(24)22-12-6-9-18(14-22)23(17-10-11-17)13-16-7-4-3-5-8-16/h3-5,7-8,15,17-19H,6,9-14,21H2,1-2H3/t18-,19-/m0/s1
• InChI Key: XUFXQIWHPUPJLV-OALUTQOASA-N
• Canonical SMILES: CC(C)C(C(=O)N1CCCC(C1)N(CC2=CC=CC=C2)C3CC3)N
• Isomeric SMILES: CC(C)[C@@H](C(=O)N1CCC[C@@H](C1)N(CC2=CC=CC=C2)C3CC3)N
• Molecular Formula: C20H31N3O
• Molecular Weight: 329.5 g/mol

Description

The compound (S)-2-Amino-1-[(S)-3-(benzyl-cyclopropyl-amino)-piperidin-1-yl]-3-methyl-butan-1-one (hereafter referred to as Compound A) is a chiral molecule featuring a piperidine core substituted with a benzyl-cyclopropyl-amino group at the 3-position and an amino-methyl-butan-1-one moiety. Its molecular formula is C₂₁H₃₃N₃O (molar mass: 343.51 g/mol) .

Biological Activity

(S)-2-Amino-1-[(S)-3-(benzyl-cyclopropyl-amino)-piperidin-1-yl]-3-methyl-butan-1-one, also known by its CAS number 1629138-41-5, is a compound of interest in pharmaceutical research due to its potential biological activities. This article explores the biological activity of this compound, including its mechanisms of action, therapeutic potential, and relevant case studies.

Chemical Structure and Properties

The molecular formula for (S)-2-Amino-1-[(S)-3-(benzyl-cyclopropyl-amino)-piperidin-1-yl]-3-methyl-butan-1-one is $C_{20}H_{31}N_{3}O$. The compound features a piperidine ring, which is significant in many pharmacological agents due to its ability to interact with various biological targets.

Research indicates that compounds similar to (S)-2-Amino-1-[(S)-3-(benzyl-cyclopropyl-amino)-piperidin-1-yl]-3-methyl-butan-1-one often exhibit activity through several mechanisms:

• Receptor Modulation : Many piperidine derivatives act as modulators of neurotransmitter receptors, particularly in the central nervous system. This can include antagonistic or agonistic effects on dopamine and serotonin receptors.
• Inhibition of Enzymatic Activity : Compounds with similar structures have been shown to inhibit specific enzymes, which can lead to therapeutic effects in conditions like cancer and neurodegenerative diseases.
• Antioxidant Activity : Some studies suggest that such compounds may possess antioxidant properties, contributing to cellular protection against oxidative stress.

Pharmacological Studies

Several studies have investigated the pharmacological effects of (S)-2-Amino-1-[(S)-3-(benzyl-cyclopropyl-amino)-piperidin-1-yl]-3-methyl-butan-1-one:

• Anticancer Activity : In vitro studies demonstrate that this compound exhibits cytotoxic effects against various cancer cell lines. For instance, it has shown significant activity against MDA-MB-231 breast cancer cells, indicating potential as an anticancer agent .
• Neuroprotective Effects : Research suggests that the compound may offer neuroprotective benefits, potentially useful in treating neurodegenerative disorders like Alzheimer's disease. The mechanism may involve modulation of neurotransmitter systems and reduction of neuroinflammation.

Case Studies

A notable case study involved the use of (S)-2-Amino-1-[(S)-3-(benzyl-cyclopropyl-amino)-piperidin-1-yl]-3-methyl-butan-1-one in animal models for assessing its efficacy in reducing tumor growth. The results indicated a significant reduction in tumor size compared to control groups, supporting its potential as a therapeutic agent .

Data Table: Summary of Biological Activities

Biological Activity	Mechanism	Reference
Anticancer	Cytotoxicity against MDA-MB-231 cells
Neuroprotective	Modulation of neurotransmitter systems
Antioxidant	Reduction of oxidative stress

Scientific Research Applications

Pharmacological Potential

• CNS Disorders : Research indicates that compounds similar to (S)-2-Amino-1-[(S)-3-(benzyl-cyclopropyl-amino)-piperidin-1-yl]-3-methyl-butan-1-one may exhibit activity in treating central nervous system (CNS) disorders. The piperidine moiety is often associated with neuroactive properties, making this compound a candidate for further investigation in the treatment of conditions such as anxiety and depression.
• Antidepressant Activity : Studies have shown that modifications of piperidine derivatives can enhance serotonin and norepinephrine reuptake inhibition, suggesting that (S)-2-Amino-1-[(S)-3-(benzyl-cyclopropyl-amino)-piperidin-1-yl]-3-methyl-butan-1-one might possess similar properties. This could lead to its exploration as a new antidepressant agent.
• Analgesic Effects : The structural characteristics of this compound may also contribute to analgesic effects, potentially making it useful in pain management therapies. Investigations into its binding affinity to various receptors could elucidate its efficacy as an analgesic.

Case Study 1: Neuropharmacological Assessment

In a study published in the Journal of Medicinal Chemistry, researchers synthesized various piperidine derivatives and assessed their neuropharmacological profiles. The findings suggested that compounds with similar structures to (S)-2-Amino-1-[(S)-3-(benzyl-cyclopropyl-amino)-piperidin-1-yl]-3-methyl-butan-1-one displayed significant activity in modulating neurotransmitter levels, indicating potential therapeutic applications in mood disorders.

Case Study 2: Structure-Activity Relationship (SAR) Analysis

A comprehensive SAR analysis highlighted the importance of the cyclopropyl group in enhancing receptor selectivity and potency. This study demonstrated that alterations in the side chains of piperidine derivatives could lead to improved pharmacological profiles, positioning (S)-2-Amino-1-[(S)-3-(benzyl-cyclopropyl-amino)-piperidin-1-yl]-3-methyl-butan-1-one as a promising lead compound for further development.

Toxicological Studies

Preliminary toxicological assessments indicate that while (S)-2-Amino-1-[(S)-3-(benzyl-cyclopropyl-amino)-piperidin-1-yl]-3-methyl-butan-1-one exhibits low toxicity at therapeutic doses, comprehensive studies are necessary to fully understand its safety profile before clinical applications can be considered.

Comparison with Similar Compounds

Comparison with Structural Analogs

Substituent Variations on the Piperidine Ring

Compound B : (S)-2-Amino-1-{3-[(benzyl-isopropyl-amino)-methyl]-piperidin-1-yl}-3-methyl-butan-1-one

• Key Difference : Cyclopropyl replaced with isopropyl.
• Molecular Formula : C₂₂H₃₇N₃O (molar mass: ~359.56 g/mol) .
• Isopropyl groups are less rigid than cyclopropyl, which may lower metabolic stability .

Compound C : (S)-2-Amino-1-[(S)-3-(benzyl-methyl-amino)-piperidin-1-yl]-3-methyl-butan-1-one

• Key Difference : Cyclopropyl replaced with methyl.
• Molecular Formula : C₁₉H₂₉N₃O (molar mass: ~315.46 g/mol) .
• Implications : The smaller methyl group reduces steric effects, possibly enhancing binding affinity to targets requiring less bulky substituents. However, decreased hydrophobicity may limit tissue penetration.

Ring System Modifications

Compound D : (S)-2-Amino-1-[3-(benzyl-cyclopropyl-amino)-pyrrolidin-1-yl]-3-methyl-butan-1-one

• Key Difference : Piperidine replaced with pyrrolidine (5-membered ring).
• Molecular Formula : C₁₉H₂₉N₃O (molar mass: 315.46 g/mol) .
• Reduced ring flexibility might compromise binding to larger active sites.

Positional Isomerism

Compound E : (S)-2-Amino-1-{4-[(benzyl-cyclopropyl-amino)-methyl]-piperidin-1-yl}-3-methyl-butan-1-one

• Key Difference: Benzyl-cyclopropyl-amino group at the 4-position of piperidine.
• Molecular Formula : C₂₁H₃₃N₃O (molar mass: 343.51 g/mol) .
• Implications : Positional isomerism affects spatial orientation. The 4-substituted analog may exhibit distinct hydrogen-bonding or steric interactions compared to the 3-substituted Compound A, influencing target selectivity.

Amino Acid Backbone Modifications

Compound F : (S)-1-(2-(Substituted Benzylamino)-3-methylbutanoyl)pyrrolidin-2-one

• Key Difference : Piperidine replaced with pyrrolidin-2-one.
• Molecular Formula : Variable (e.g., C₁₈H₂₅N₃O₂ for R=H) .
• Implications: The pyrrolidin-2-one moiety introduces a ketone group, altering electronic properties and hydrogen-bonding capacity.